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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane
CAS No.: 62016-44-8
Cat. No.: B15920774
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An In-depth Technical Guide to the Physical Properties of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-trimethyloctane is a branched-chain alkane with the molecular formula C11Hz4. As a
member of the alkane family, it is a nonpolar molecule, characterized by single covalent bonds
between its carbon and hydrogen atoms.[1][2] Understanding the physical properties of such
compounds is crucial for their application in various fields, including their use as solvents, in
lubrication, and as reference compounds in analytical chemistry. This guide provides a
comprehensive overview of the known physical properties of 3,4,5-trimethyloctane, alongside
generalized experimental protocols for their determination.

Molecular Structure and Identification
e IUPAC Name: 3,4,5-trimethyloctane[3]
e Molecular Formula: Ci1H24[3][4]

e Molecular Weight: 156.31 g/mol [3]
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o CAS Registry Number: 62016-44-8[3][4][5]
» Canonical SMILES: CCCC(C)C(C)C(C)CCI3]
e InChiKey: BPFOUTQNEVQSFR-UHFFFAOYSA-N[3][4]

Physical Properties

The physical characteristics of 3,4,5-trimethyloctane are consistent with those of other
branched alkanes of similar molecular weight. These properties are primarily dictated by the
weak intermolecular van der Waals forces.[1][2]

Data Summary

The following table summarizes the key physical properties of 3,4,5-trimethyloctane.

Physical Property Value Source
Boiling Point 181°C [61[7]
Melting Point -57.06°C (estimate) [6][7]
Density 0.7600 g/cm3 [61[7]
Refractive Index 1.4250 [6][7]

Experimental Protocols for Physical Property
Determination

While specific experimental data for 3,4,5-trimethyloctane is not extensively published, the
following are standard methodologies for determining the key physical properties of a liquid
alkane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 3,4,5-trimethyloctane, a common laboratory method is
distillation.
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o Apparatus: A standard distillation apparatus is used, consisting of a round-bottom flask, a
heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o The round-bottom flask is filled to approximately two-thirds of its volume with 3,4,5-
trimethyloctane and a few boiling chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor that is
distilling.

o Cooling water is circulated through the condenser.
o The heating mantle is turned on and the liquid is heated to a gentle boil.

o The temperature is recorded when it stabilizes as the liquid consistently condenses and
collects in the receiving flask. This stable temperature is the boiling point.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it is typically measured using a
pycnometer or a digital density meter.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) and an analytical balance.

e Procedure:
o The empty pycnometer is weighed accurately.

o ltis then filled with distilled water and placed in a constant temperature bath until it
reaches thermal equilibrium. The volume of the pycnometer is determined by the mass of
the water and its known density at that temperature.

o The pycnometer is dried and then filled with 3,4,5-trimethyloctane.

o The filled pycnometer is weighed again at the same constant temperature.
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o The density of the 3,4,5-trimethyloctane is calculated by dividing the mass of the liquid

by the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is temperature-

dependent.
o Apparatus: A refractometer (e.g., an Abbé refractometer).
e Procedure:

o The refractometer is calibrated using a standard of known refractive index (often distilled

water).
o Afew drops of 3,4,5-trimethyloctane are placed on the prism of the refractometer.
o The prism is closed and the light source is adjusted.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered in the crosshairs.

o The refractive index is read from the scale. The temperature at which the measurement is

taken should also be recorded.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 3,4,5-trimethyloctane.
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Workflow for Physical Property Determination of 3,4,5-Trimethyloctane
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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